![molecular formula C18H26N4O4S B2771437 4-((1-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one CAS No. 2034314-05-9](/img/structure/B2771437.png)
4-((1-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one
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Description
4-((1-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C18H26N4O4S and its molecular weight is 394.49. The purity is usually 95%.
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Scientific Research Applications
Potential Applications Based on Related Research
1. Antimicrobial Activity Compounds with sulfonyl and imidazolyl groups have been studied for their antimicrobial properties. For example, sulfonamide-based compounds have been used to treat bacterial infections due to their bacteriostatic effect by inhibiting the bacterial synthesis of folic acid (Rhoads, Svec, Rohr, 1950).
2. Antiviral Activity The presence of piperidinyl groups in molecules has been associated with antiviral activities. A notable application is in the treatment of HIV, where compounds like L-735,524 have been shown to be potent inhibitors of the HIV-1 protease, demonstrating clinical utility in the management of HIV/AIDS (Balani et al., 1995).
3. Neuroprotective Effects Compounds containing imidazolyl groups have been researched for their neuroprotective effects, particularly in the context of Parkinson's disease. This is demonstrated by the study of neurotoxic compounds and their impact on the substantia nigra, leading to parkinsonism (Hansen et al., 1983).
4. Oncology The metabolic pathways and disposition of novel cancer therapeutics are crucial areas of research. For instance, the study of venetoclax, a B-cell lymphoma-2 inhibitor, highlights the importance of understanding how cancer drugs are metabolized and eliminated from the body, impacting treatment efficacy and safety (Liu et al., 2017).
Properties
IUPAC Name |
1,6-dimethyl-4-[1-(1-propan-2-ylimidazol-4-yl)sulfonylpiperidin-4-yl]oxypyridin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N4O4S/c1-13(2)21-11-17(19-12-21)27(24,25)22-7-5-15(6-8-22)26-16-9-14(3)20(4)18(23)10-16/h9-13,15H,5-8H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXNTUGOHLVYHHW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=O)N1C)OC2CCN(CC2)S(=O)(=O)C3=CN(C=N3)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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